Cas no 205652-55-7 (4-sulfonic calix[6]arene hydrate)

• Product Name: 4-sulfonic calix[6]arene hydrate
• CAS No: 205652-55-7
• MF: C₄₂H₃₈O₂₅S₆
• MW: 1135.1261267662
• CID: 910014
• PubChem ID: 121233553
• Update Time: 2025-10-18

4-sulfonic calix[6]arene hydrate Chemical and Physical Properties

Names and Identifiers

• 4-sulfonic calix[6]arene hydrate
• 4-Sulfonic-calix[6]arene hydrate
• 37,38,39,40,41,42-hexahydroxyheptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(36),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33(37),34-octadecaene-5,11,17,23,29,35-hexasulfonic acid;hydrate
• 205652-55-7
• 4-Sulfonic Calix[6!Arene Hydrate, 95
• 4-Sulfocalix[6]arene xhydrate

• Inchi： 1S/C42H36O24S6.H2O/c43-37-19-1-20-8-32(68(52,53)54)10-22(38(20)44)3-24-12-34(70(58,59)60)14-26(40(24)46)5-28-16-36(72(64,65)66)18-30(42(28)48)6-29-17-35(71(61,62)63)15-27(41(29)47)4-25-13-33(69(55,56)57)11-23(39(25)45)2-21(37)9-31(7-19)67(49,50)51;/h7-18,43-48H,1-6H2,(H,49,50,51)(H,52,53,54)(H,55,56,57)(H,58,59,60)(H,61,62,63)(H,64,65,66);1H2
• InChI Key： SWWAZWAJPNREHZ-UHFFFAOYSA-N
• SMILES： S(C1=CC2=C(C(=C1)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)CC1C=C(C=C(C=1O)C2)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)O)(=O)(=O)O.O

Computed Properties

• Exact Mass: 1134.003
• Monoisotopic Mass: 1134.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 73
• Rotatable Bond Count: 6
• Complexity: 2060
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 499A^2

Experimental Properties

• Color/Form: Not available
• Solubility: Not available